Cas no 1263180-96-6 (tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate)

• Product Name: tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate
• CAS No: 1263180-96-6
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 5291449
• Update Time: 2026-03-10

tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate
• tert-Butyl8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate

• Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-7-11(5-15-6-11)4-12(13,14)8-16/h15H,4-8H2,1-3H3
• InChI Key： LHFWPIPUVSCOLC-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CC2(C1)CNC2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6

Additional information on tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate

Research Brief on tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate (CAS: 1263180-96-6)

In recent years, the compound tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate (CAS: 1263180-96-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique difluorinated structure, has shown promising potential as a versatile building block in drug discovery and development. Its molecular framework, featuring a spiro[3.5]nonane core, offers distinct conformational properties that are highly valuable in the design of novel bioactive molecules.

The primary interest in this compound stems from its utility as an intermediate in the synthesis of pharmacologically active agents. Recent studies have highlighted its role in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The incorporation of fluorine atoms at the 8,8-positions enhances the metabolic stability and bioavailability of derived compounds, making it a preferred choice for medicinal chemists. Additionally, the tert-butyl carboxylate group provides a convenient handle for further functionalization, enabling the rapid assembly of diverse molecular architectures.

One of the most notable applications of tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate is in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as critical targets in drug discovery, particularly for diseases such as cancer and neurodegenerative disorders. The rigid spirocyclic scaffold of this compound allows for precise spatial orientation of functional groups, facilitating the disruption of challenging PPI interfaces. Recent publications have demonstrated its successful incorporation into inhibitors of the Bcl-2 family of proteins, which play a key role in apoptosis regulation.

From a synthetic chemistry perspective, the preparation of tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate has been optimized to achieve high yields and purity. Modern methodologies often involve multi-step sequences starting from readily available precursors, with key steps including fluorination and spirocyclization. Advances in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure forms of this compound, which is crucial for the development of chiral drugs. Researchers have reported the use of transition metal catalysts and organocatalysts to achieve stereocontrol in these transformations.

In conclusion, tert-Butyl 8,8-difluoro-2,6-diazaspiro[3.5]nonane-6-carboxylate (CAS: 1263180-96-6) represents a valuable tool in contemporary drug discovery. Its unique structural features and synthetic versatility make it an attractive intermediate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in addressing unmet medical needs, particularly in oncology and central nervous system disorders. Future directions may include the exploration of its applications in peptide mimetics and the development of targeted drug delivery systems.